Cas no 133565-46-5 (Fmoc-L-Isoleucinol)

• Product Name: Fmoc-L-Isoleucinol
• CAS No: 133565-46-5
• Molecular Formula: C₂₁H₂₅NO₃
• Molecular Weight: 339.4281
• MDL: MFCD00235930
• CID: 139033
• PubChem ID: 51340617

Fmoc-L-Isoleucinol Properties

Names and Identifiers

• (9H-Fluoren-9-yl)methyl ((2S,3S)-1-hydroxy-3-methylpentan-2-yl)carbamate
• Fmoc-isoleucinol
• 9H-fluoren-9-ylmethyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
• Carbamic acid,N-[(1S,2S)-1-(hydroxymethyl)-2-methylbutyl]-, 9H-fluoren-9-ylmethyl ester
• FMOC-ILE-OL
• Fmoc-L-Isoleucinol
• AmbotzFAL1070
• N-Fmoc-isoleucinol
• FMOC-LLE-OL
• (9H-fluoren-9-yl)methyl N-[(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate
• (2S,3S)-2-(9-Fluorenylmethyloxycarbonyl)amino-3-methyl-1-pentanol, N-alpha-(9-Fluorenylmethyloxycarbonyl)-L-isoleucinol
• DS-15719
• CS-0153938
• Carbamic acid,N-[(1S,2S)-1-(hydroxymethyl)-2-methylbutyl]-,9H-fluoren-9-ylmethyl ester
• Fmoc-(S,S)-2-amino-3-methyl-1-pentanol
• EN300-7363312
• MFCD00235930
• DTXSID20679813
• 133565-46-5
• (9H-fluoren-9-yl)methyl (2S,3S)-1-hydroxy-3-methylpentan-2-ylcarbamate
• AC-31985
• AKOS015914341
• (9H-Fluoren-9-yl)methyl [(2S,3S)-1-hydroxy-3-methylpentan-2-yl]carbamate

• MDL： MFCD00235930
• InChIKey： YMPMFRNXDNCNRH-VBKZILBWSA-N
• Inchi： InChI=1S/C21H25NO3/c1-3-14(2)20(12-23)22-21(24)25-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-20,23H,3,12-13H2,1-2H3,(H,22,24)/t14-,20+/m0/s1
• SMILES： CC[C@@H]([C@H](NC(OCC1C2=CC=CC=C2C3=CC=CC=C31)=O)CO)C

Computed Properties

• Exact Mass: 339.18300
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 8
• Monoisotopic Mass: 339.18344366g/mol
• Heavy Atom Count: 25
• Complexity: 419
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• LogP: 4.32300
• PSA: 58.56000